![molecular formula C12H16FNO2 B3027117 3-Fluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]aniline CAS No. 1233952-94-7](/img/structure/B3027117.png)
3-Fluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]aniline
Overview
Description
3-Fluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]aniline, also known as 4-FTHPA, is a fluorinated aniline compound that has been studied extensively in recent years due to its promising applications in the fields of synthetic chemistry, drug discovery, and biochemistry. This compound has several unique properties that make it attractive for research, including its high solubility in water, its low toxicity, and its ability to form stable complexes with other molecules.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Facile Synthesis and Antimicrobial Activity : A study by Banoji et al. (2022) highlights a one-pot synthetic method for pyrazol-4-yl- and 2H-chromene-based substituted anilines, which includes compounds like 3-Fluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]aniline. These compounds demonstrated significant antibacterial and antifungal activity, suggesting potential applications in antimicrobial treatments (Banoji et al., 2022).
Molecular Docking and QSAR Studies
- Docking and QSAR Studies : Caballero et al. (2011) conducted docking and quantitative structure–activity relationship (QSAR) studies on similar compounds, including this compound derivatives, for their role as c-Met kinase inhibitors. These studies help in understanding molecular interactions and predicting biological activities, which are crucial in drug design (Caballero et al., 2011).
Synthesis of Mesomorphic Pyran Derivatives
- Mesomorphic Properties in Liquid Crystals : Murza et al. (1991, 1992) synthesized derivatives such as N-(4-Arylidene)-4′-[(5,6-dihydro-2H-pyran-4-yl)methoxy]anilines that show properties of smectic and nematic liquid crystals. These studies indicate the potential use of these compounds in the development of liquid crystal displays and other related technologies (Murza et al., 1991), (Murza & Kopelev, 1992).
Applications in HMG-CoA Reductase Inhibition
- Synthesis and HMG-CoA Reductase Inhibition : Zhao et al. (2009) reported the synthesis of 2-cyclopropyl-4-thiophenyl-quinoline-based mevalonolactones from substituted anilines like this compound. Some of these compounds showed potent HMG-CoA reductase inhibitory activity, which is relevant in the context of cholesterol management and cardiovascular health (Zhao et al., 2009).
Safety and Hazards
The compound is classified under the GHS07 hazard class . The associated hazard statements are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The recommended precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
The primary targets of 3-Fluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]aniline are currently unknown .
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . Specific details on how environmental conditions affect this compound are currently unknown .
Properties
IUPAC Name |
3-fluoro-4-(oxan-4-ylmethoxy)aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO2/c13-11-7-10(14)1-2-12(11)16-8-9-3-5-15-6-4-9/h1-2,7,9H,3-6,8,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWDOJHWMDCSVKQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1COC2=C(C=C(C=C2)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501195350 | |
Record name | 3-Fluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501195350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1233952-94-7 | |
Record name | 3-Fluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1233952-94-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Fluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501195350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.